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Compound of Interest

Compound Name: 6-Chloro-5-cyanopicolinic acid

Cat. No.: B1424136

For Immediate Release: A Senior Application Scientist's Guide for Researchers, Scientists, and
Drug Development Professionals

6-Chloro-5-cyanopicolinic acid has emerged as a highly versatile and strategically important
chemical intermediate in the fields of pharmaceutical and agrochemical research and
development. Its unique trifunctionalized pyridine scaffold, featuring a reactive chlorine atom, a
synthetically malleable cyano group, and a carboxylic acid handle, offers a powerful platform
for the construction of complex molecular architectures. This guide provides an in-depth
exploration of the reactivity and synthetic applications of this valuable building block, complete
with detailed protocols and mechanistic insights to empower researchers in their synthetic
endeavors.

Core Chemical Attributes and Reactivity Profile

The synthetic potential of 6-Chloro-5-cyanopicolinic acid is rooted in the distinct reactivity of
its three functional groups. Understanding the interplay of these groups is paramount to
designing efficient and selective synthetic transformations.
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Property Value Source
CAS Number 53234-56-3 [1]
Molecular Formula C7H3CIN20:2 [1]
Molecular Weight 182.57 g/mol [1]
Purity Typically 295% [1]

The pyridine ring, being electron-deficient, activates the 6-position towards nucleophilic
aromatic substitution (SNAr), making the chloro group a good leaving group. The cyano and
carboxylic acid groups at the 5- and 2-positions, respectively, further influence the electronic
properties of the ring and offer additional sites for chemical modification.

Application in the Synthesis of Bioactive
Heterocycles: The Pyrido[2,3-d]pyrimidine Core

A prominent application of 6-Chloro-5-cyanopicolinic acid is in the synthesis of pyrido[2,3-
d]pyrimidines, a class of fused heterocyclic compounds with a wide range of biological
activities, including kinase inhibition for cancer therapy.[2][3] The following workflow illustrates a

typical synthetic approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 3. Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and
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 To cite this document: BenchChem. [The Strategic Utility of 6-Chloro-5-cyanopicolinic Acid in
Modern Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1424136#using-6-chloro-5-cyanopicolinic-acid-as-a-
chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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